Cas no 904805-93-2 (2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine)

• Product Name: 2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine
• CAS No: 904805-93-2
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD08568551
• CID: 1079582
• PubChem ID: 16784297
• Update Time: 2025-09-27

2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-phenyl)-2-piperidin-1-yl-ethylamine
• 2-(2-methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine
• 904805-93-2
• MFCD08568551
• BRD-A39907648-001-01-4
• 2-(2-methoxyphenyl)-2-piperidin-1-ylethanamine
• DTXSID70588441
• 2-(2-methoxyphenyl)-2-(piperidin-1-yl)ethanamine
• AS-44022
• AKOS000141865
• EN300-49896
• AKOS016040358
• 2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine

• MDL： MFCD08568551
• Inchi： 1S/C14H22N2O/c1-17-14-8-4-3-7-12(14)13(11-15)16-9-5-2-6-10-16/h3-4,7-8,13H,2,5-6,9-11,15H2,1H3
• InChI Key： PCQCMHDWEYJAET-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CN)N1CCCCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.5Ų

2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT